5-chloro-N-((3-(1-ethyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl)methyl)thiophene-2-sulfonamide

• IUPAC Name: 5-chloro-N-[[3-(1-ethylpyrazol-4-yl)-1,2,4-oxadiazol-5-yl]methyl]thiophene-2-sulfonamide
• InChI: InChI=1S/C12H12ClN5O3S2/c1-2-18-7-8(5-14-18)12-16-10(21-17-12)6-15-23(19,20)11-4-3-9(13)22-11/h3-5,7,15H,2,6H2,1H3
• InChI Key: AMBJZIISHOHMSI-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C(C=N1)C2=NOC(=N2)CNS(=O)(=O)C3=CC=C(S3)Cl
• Molecular Formula: C12H12ClN5O3S2
• Molecular Weight: 373.8 g/mol

Description

5-chloro-N-((3-(1-ethyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl)methyl)thiophene-2-sulfonamide is a useful research compound. Its molecular formula is C12H12ClN5O3S2 and its molecular weight is 373.83. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Antitubercular Activities

Compounds related to 5-chloro-N-((3-(1-ethyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl)methyl)thiophene-2-sulfonamide have been explored for their antimicrobial and antitubercular activities. A study by Shingare et al. (2022) discussed the synthesis of benzene sulfonamide pyrazole oxadiazole derivatives and their evaluation as potential antimicrobial and antitubercular agents. Molecular docking studies were conducted to understand their mode of inhibition against Mycobacterium tuberculosis, indicating significant activity against E. coli, P. aeruginosa, S. aureus, and S. pyogenes, as well as antitubercular activity against M. tuberculosis H37Rv (Shingare, Patil, Sangshetti, Patil, Rajani, & Madje, 2022).

Antibacterial Evaluation of Novel Heterocyclic Compounds

Another research focus is the synthesis of new heterocyclic compounds containing a sulfonamido moiety for use as antibacterial agents. Azab, Youssef, and El-Bordany (2013) aimed to synthesize such compounds, which showed significant antibacterial activities, highlighting their potential in addressing bacterial infections (Azab, Youssef, & El-Bordany, 2013).

Corrosion Inhibition Properties

The chemical structure of related compounds has been evaluated for their corrosion inhibition properties. A study by Ammal, Prajila, and Joseph (2018) on 1,3,4-oxadiazole derivatives examined their ability to inhibit corrosion on mild steel in sulphuric acid, indicating protective layer formation and mixed-type behaviour of these inhibitors (Ammal, Prajila, & Joseph, 2018).

Fungicidal Activity

Research by Chen, Li, and Han (2000) on 2-alkyl (alkylthio)-5-pyrazolyl-1,3,4-oxadiazoles (thiadiazoles) demonstrated fungicidal activity against Rhizoctonia solani, a significant pathogen affecting rice, offering insights into potential agricultural applications (Chen, Li, & Han, 2000).